Cas no 1270489-20-7 (3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE)

3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE structure
1270489-20-7 structure
Product Name:3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE
CAS No:1270489-20-7
MF:C9H8BrFN2
MW:243.075624465942
CID:5582840
PubChem ID:116851277
Update Time:2023-08-11

3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

    • 3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE
    • Benzenepropanenitrile, β-amino-5-bromo-2-fluoro-
    • N14978
    • SCHEMBL18602195
    • 1270489-20-7
    • Inchi: 1S/C9H8BrFN2/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9H,3,13H2
    • InChI Key: LBVICUXFHORAQB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)C(CC#N)N)F

Computed Properties

  • Exact Mass: 241.98549g/mol
  • Monoisotopic Mass: 241.98549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.548±0.06 g/cm3(Predicted)
  • Boiling Point: 365.2±37.0 °C(Predicted)
  • pka: 6.08±0.10(Predicted)

3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE Pricemore >>

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